Cas no 56971-22-3 (1,3-Propanediaminium,N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2))

• Product Name: 1,3-Propanediaminium,N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2)
• CAS No: 56971-22-3
• MF: C₉H₂₄Cl₂N₂
• MW: 231.206260681152
• CID: 379978
• PubChem ID: 6453422
• Update Time: 2025-04-19

1,3-Propanediaminium,N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediaminium,N1,N1,N1,N3,N3,N3-hexamethyl-, chloride (1:2)
• trimethyl-[3-(trimethylazaniumyl)propyl]azanium,dichloride
• trimethylenebis(trimethylammonium) dichloride
• 1,3-Propanediaminium, N,N,N,N',N',N'-hexamethyl-, dichloride
• N,N,N,N',N',N'-hexamethylpropane-1,3-diaminium dichloride
• 56971-22-3
• EINECS 260-485-1
• DTXSID40972439
• NS00053967
• N1,N1,N1,N3,N3,N3-Hexamethylpropane-1,3-diaminium chloride
• SCHEMBL4541161
• starbld0047724
• N~1~,N~1~,N~1~,N~3~,N~3~,N~3~-Hexamethylpropane-1,3-bis(aminium) dichloride

• Inchi： 1S/C9H24N2.2ClH/c1-10(2,3)8-7-9-11(4,5)6;;/h7-9H2,1-6H3;2*1H/q+2;;/p-2
• InChI Key： WYZCAVRJZYMXCG-UHFFFAOYSA-L
• SMILES： [Cl-].[Cl-].[N+](C)(C)(C)CCC[N+](C)(C)C

Computed Properties

• Exact Mass: 205.944
• Monoisotopic Mass: 230.131654
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 91.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0